Cas no 1021115-98-9 (4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine)

• Product Name: 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• CAS No: 1021115-98-9
• MF: C₁₂H₂₀N₄O₄S
• MW: 316.376601219177
• CID: 6305076
• PubChem ID: 42154844
• Update Time: 2025-10-30

4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• 4-(4-ethylsulfonylpiperazin-1-yl)-2,6-dimethoxypyrimidine
• AKOS024502314
• 4-(4-(ethylsulfonyl)piperazin-1-yl)-2,6-dimethoxypyrimidine
• SR-01000921574
• F5241-0109
• 1021115-98-9
• SR-01000921574-1

• Inchi： 1S/C12H20N4O4S/c1-4-21(17,18)16-7-5-15(6-8-16)10-9-11(19-2)14-12(13-10)20-3/h9H,4-8H2,1-3H3
• InChI Key： GGQFJTWNWUCYTC-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCN(C2C=C(N=C(N=2)OC)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 316.12052631g/mol
• Monoisotopic Mass: 316.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine

Introduction to 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine (CAS No. 1021115-98-9)

4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine (CAS No. 1021115-98-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine incorporates both sulfonyl and piperazine moieties, which are frequently employed in medicinal chemistry due to their ability to modulate biological targets effectively. The presence of the ethanesulfonyl group enhances the compound's solubility and bioavailability, while the piperazine ring contributes to its interaction with specific enzymes and receptors.

In recent years, there has been a growing interest in pyrimidine-based compounds for their role in developing novel therapeutic agents. The combination of the piperazine and dimethoxy substituents in this molecule suggests potential applications in the treatment of various diseases, including neurological disorders and infectious diseases. The dimethoxy groups at the 2 and 6 positions of the pyrimidine ring further enhance its pharmacological properties by improving metabolic stability and binding affinity.

One of the most compelling aspects of 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine is its versatility in drug design. Researchers have leveraged its structural features to develop analogs with enhanced efficacy and reduced side effects. For instance, modifications to the sulfonyl group have been explored to optimize interactions with biological targets, leading to compounds with improved pharmacokinetic profiles.

The compound has also been investigated for its potential in addressing unmet medical needs. Studies have demonstrated its activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The ability of 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine to modulate these targets makes it a promising candidate for further development into a therapeutic agent.

The synthesis of 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial production.

In conclusion, 4-[4-(ethanesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing medical challenges of our time.